![molecular formula C22H25NO3 B214489 3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214489.png)
3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one, also known as TTNPB, is a synthetic retinoid compound that has been extensively studied for its potential use in scientific research. This compound has been found to have various biological and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of 3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is known to activate retinoid X receptors (RXRs), which are nuclear receptors that play a key role in regulating gene expression. Activation of RXRs by this compound has been found to induce apoptosis (programmed cell death) in cancer cells and to protect neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the protection of neurons from oxidative stress and inflammation. This compound has also been found to regulate the expression of various genes involved in cell cycle regulation, apoptosis, and differentiation.
Advantages and Limitations for Lab Experiments
3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments, including its ability to activate RXRs, its anti-tumor effects, and its neuroprotective effects. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity, its limited solubility in water, and its high cost.
Future Directions
There are several future directions for research on 3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one. One potential direction is to further investigate its anti-tumor effects and its potential use in cancer therapy. Another potential direction is to investigate its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility in water.
Synthesis Methods
3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one can be synthesized using various methods, including the reaction of 2,4,6-trimethylphenylacetic acid with isobutyraldehyde, followed by cyclization with hydroxylamine and oxidation. Another method involves the reaction of 2,4,6-trimethylphenylacetic acid with isobutyraldehyde, followed by a series of reactions involving hydroxylamine, chlorination, and cyclization.
Scientific Research Applications
3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential use in scientific research, particularly in the fields of oncology and neurology. This compound has been found to have anti-tumor effects, making it a potential candidate for cancer therapy. This compound has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C22H25NO3 |
---|---|
Molecular Weight |
351.4 g/mol |
IUPAC Name |
3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1-propan-2-ylindol-2-one |
InChI |
InChI=1S/C22H25NO3/c1-13(2)23-18-9-7-6-8-17(18)22(26,21(23)25)12-19(24)20-15(4)10-14(3)11-16(20)5/h6-11,13,26H,12H2,1-5H3 |
InChI Key |
QMDNHTJZHMCLOJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)C(C)C)O)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)C(C)C)O)C |
Origin of Product |
United States |
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